Cas no 2248333-41-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate
• CAS No: 2248333-41-5
• MF: C₁₆H₁₇N₃O₅
• MW: 331.323283910751
• CID: 6255810
• PubChem ID: 165719520
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248333-41-5
• EN300-6516443
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate

• Inchi： 1S/C16H17N3O5/c17-15(23)18-16(8-4-1-5-9-16)14(22)24-19-12(20)10-6-2-3-7-11(10)13(19)21/h2-3,6-7H,1,4-5,8-9H2,(H3,17,18,23)
• InChI Key： RXVGVKJVIIVHSD-UHFFFAOYSA-N
• SMILES： O(C(C1(CCCCC1)NC(N)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 331.11682065g/mol
• Monoisotopic Mass: 331.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2248333-41-5, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which combines elements of isoindole derivatives with cyclohexane carboxylate functionalities. Its unique molecular architecture makes it a promising candidate for various applications, particularly in drug design and material science.

Recent studies have highlighted the potential of isoindole derivatives in modulating biological pathways associated with neurodegenerative diseases. For instance, researchers have demonstrated that certain isoindole-based compounds can inhibit key enzymes implicated in Alzheimer's disease, such as beta-secretase. The presence of the carbamoylamino group in this compound further enhances its bioactivity by improving solubility and stability in physiological conditions. These properties make it a valuable tool in the development of novel therapeutic agents.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The reaction sequence typically begins with the preparation of the isoindole core, followed by functionalization to introduce the cyclohexane carboxylate moiety. The introduction of the carbamoylamino group is achieved through a carefully controlled amidation reaction, ensuring optimal stereochemical outcomes. This compound's synthesis represents a significant advancement in the field of heterocyclic chemistry.

In terms of applications, this compound has shown promise in several areas beyond drug discovery. For example, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have also explored its potential as a building block for supramolecular assemblies, leveraging its ability to form hydrogen bonds and pi-pi interactions. These findings underscore the versatility of this compound across diverse scientific disciplines.

From an environmental standpoint, the development and application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate must adhere to stringent safety and sustainability standards. Its production process has been optimized to minimize waste and reduce energy consumption, aligning with global efforts to promote green chemistry. Additionally, ongoing studies are investigating its biodegradability and toxicity profiles to ensure responsible use in industrial and medical settings.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(carbamoylamino)cyclohexane-1-carboxylate stands at the forefront of chemical innovation due to its intricate structure and multifaceted applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both scientific knowledge and practical technologies.